Cas no 2034620-14-7 (quinoxalin-6-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone)

• Product Name: quinoxalin-6-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone
• CAS No: 2034620-14-7
• MF: C₁₄H₁₂N₆O
• MW: 280.28468132019
• CID: 5552970
• Update Time: 2025-06-26

quinoxalin-6-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• quinoxalin-6-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone

• Inchi： 1S/C14H12N6O/c21-14(19-8-11(9-19)20-6-5-17-18-20)10-1-2-12-13(7-10)16-4-3-15-12/h1-7,11H,8-9H2
• InChI Key： YENLZIJHIYHZKK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2C(=C1)N=CC=N2)(N1CC(N2C=CN=N2)C1)=O

Additional information on quinoxalin-6-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone

Exploring the Potential of Quinoxalin-6-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone (CAS No. 2034620-14-7) in Modern Research

In the rapidly evolving field of chemical research, quinoxalin-6-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone (CAS No. 2034620-14-7) has emerged as a compound of significant interest. This molecule, characterized by its unique quinoxaline and triazole-azetidine hybrid structure, is being explored for its potential applications in medicinal chemistry, material science, and beyond. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to breakthroughs in drug discovery and development.

The quinoxaline moiety is a well-known scaffold in pharmaceutical research, often associated with antimicrobial, anticancer, and anti-inflammatory properties. When combined with the triazole-azetidine fragment, the resulting compound exhibits enhanced binding affinity and selectivity, making it a promising candidate for targeting specific biological pathways. This dual functionality has sparked a surge in studies aimed at optimizing its pharmacological profile, with many asking, "What are the therapeutic potentials of quinoxalin-6-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone?"

Recent trends in AI-driven drug discovery have further amplified interest in this compound. Machine learning models are being employed to predict its interactions with various biological targets, reducing the time and cost associated with traditional screening methods. Questions like "How can computational chemistry accelerate the development of quinoxaline derivatives?" are frequently searched, reflecting the growing synergy between technology and chemical research.

Beyond its biomedical applications, quinoxalin-6-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone is also being investigated for its role in advanced materials. Its conjugated system and electron-rich heterocycles make it a potential candidate for organic electronics, such as OLEDs and photovoltaic cells. Searches for "quinoxaline-based materials for energy storage" highlight the compound's relevance in sustainable technology.

Safety and environmental impact are critical considerations in modern research. While CAS No. 2034620-14-7 is not classified as hazardous, researchers emphasize the importance of responsible handling and disposal. The compound's stability under various conditions is a topic of ongoing study, with many exploring "green synthesis methods for quinoxaline derivatives" to minimize ecological footprints.

In conclusion, quinoxalin-6-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug development to renewable energy, underscore its potential to address some of today's most pressing challenges. As research progresses, this compound is poised to play a pivotal role in shaping the future of science and innovation.